Cas no 2141866-33-1 (2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol)

• Product Name: 2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol
• CAS No: 2141866-33-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6334678
• PubChem ID: 165693792
• Update Time: 2025-10-24

2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol
• EN300-1878474
• 2141866-33-1

• Inchi： 1S/C11H14N4O/c12-9(8-16)6-10-7-15(14-13-10)11-4-2-1-3-5-11/h1-5,7,9,16H,6,8,12H2
• InChI Key： WDCKXIGZDQXQMD-UHFFFAOYSA-N
• SMILES： OCC(CC1=CN(C2C=CC=CC=2)N=N1)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol

Comprehensive Overview of 2-Amino-3-(1-Phenyl-1H-1,2,3-Triazol-4-Yl)Propan-1-Ol (CAS No. 2141866-33-1)

The compound 2-amino-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-1-ol (CAS No. 2141866-33-1) represents a structurally unique molecule with significant potential in modern chemical and pharmaceutical research. Its molecular framework combines a triazole ring, a phenyl group, and an amino alcohol functionality, creating a scaffold that has garnered attention for its versatility in drug design and material science. The triazole core, known for its bioisosteric properties and stability, is conjugated to a substituted aromatic ring and an aliphatic hydroxyl chain, enabling tailored interactions with biological targets or functional materials.

Recent studies have highlighted the role of triazole-based derivatives in modulating enzyme activity and receptor binding. For instance, the phenyl-triazole hybrid in this compound may act as a pharmacophore for targeting G-protein-coupled receptors (GPCRs) or kinases, which are central to therapeutic interventions in oncology and metabolic disorders. The presence of the amino group at the C2 position introduces hydrogen bonding capabilities, while the terminal hydroxyl group enhances solubility and reactivity—both critical for optimizing drug-like properties.

Synthetic approaches to this compound typically involve click chemistry strategies, particularly the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This method allows efficient construction of the triazole ring by linking an azide-functionalized propargylic alcohol with an aryl azide precursor. Modern advancements in catalytic systems have further improved yields and stereoselectivity, enabling large-scale production for preclinical studies. Researchers have also explored microwave-assisted protocols to accelerate reaction kinetics while maintaining regiochemical control over the propanol backbone.

Structural characterization of CAS No. 2141866-33-1 has been achieved through advanced spectroscopic techniques such as NMR (¹H and ¹³C), mass spectrometry (HRMS), and X-ray crystallography. These analyses confirm the planar geometry of the phenyl-triazole conjugation, which is essential for π-electron delocalization and potential redox activity. Computational modeling further reveals that the molecule adopts a conformation favoring hydrogen bonding between the amino and hydroxyl groups—a feature that could influence its interaction with biomolecules or metal ions.

In the realm of pharmaceutical development, compounds containing both amino alcohol and triazole motifs have demonstrated antiviral, anti-inflammatory, and neuroprotective profiles. For example, analogs with similar architectures have shown inhibition of viral proteases by mimicking substrate conformations or disrupting viral entry mechanisms. The hydroxyl group in this compound may also serve as a site for prodrug modification or conjugation to targeting ligands such as folate or peptides.

From a materials science perspective, the combination of aromaticity from the phenyl ring, heterocyclic stability from the triazole core, and polar functionalities makes this compound suitable for designing functional polymers or molecular sensors. Recent work has explored its use as a building block in self-assembling systems where directional hydrogen bonds between multiple units create supramolecular structures with tunable porosity or optical properties.

Environmental stability studies indicate that this compound exhibits moderate resistance to hydrolysis under physiological conditions due to the electron-withdrawing nature of the triazole ring. However, controlled degradation can be engineered by modifying substituents on either the aromatic or aliphatic segments—a strategy often employed in designing stimuli-responsive materials for drug delivery applications.

Patent literature reveals ongoing efforts to optimize this scaffold through structure–activity relationship (SAR) studies. Variations involving halogenation of the phenyl ring or substitution at positions adjacent to the triazole core have been reported to enhance metabolic stability while preserving target engagement. These modifications are guided by molecular docking simulations that predict binding affinities against specific protein targets such as tyrosine kinases or acetylcholinesterase.

In summary, CAS No. 2141866-33-1 exemplifies how hybridization of diverse functional groups can yield multifunctional molecules with broad applicability across disciplines. Its synthesis via robust methodologies combined with tunable physicochemical properties positions it as a valuable candidate for further exploration in both academic research laboratories and industrial R&D pipelines focused on next-generation therapeutics or smart materials development.